Cas no 15440-76-3 (3,4-Isoxazoledicarboxylicacid)

• Product Name: 3,4-Isoxazoledicarboxylicacid
• CAS No: 15440-76-3
• MF: C₅H₃NO₅
• MW: 157.081021547318
• CID: 120979
• PubChem ID: 19782515
• Update Time: 2025-04-18

3,4-Isoxazoledicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3,4-Isoxazoledicarboxylicacid
• 1,2-oxazole-3,4-dicarboxylic acid
• 3,4-Isoxazoledicarboxylicacid(8CI,9CI)
• SCHEMBL8595148
• 15440-76-3
• DTXSID80599866
• isoxazole-3,4-dicarboxylic acid

• Inchi： 1S/C5H3NO5/c7-4(8)2-1-11-6-3(2)5(9)10/h1H,(H,7,8)(H,9,10)
• InChI Key： VHTCWHUBWLWXSW-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 157.00112220g/mol
• Monoisotopic Mass: 157.00112220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 101Ų